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Compound of Interest

Compound Name: Pentyl isovalerate

Cat. No.: B1198638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

pentyl isovalerate, a key fragrance and flavor compound, in various organic solvents. This

document is intended to be a valuable resource for professionals in research and development,

particularly in the pharmaceutical and chemical industries, where understanding solubility is

critical for formulation, purification, and reaction chemistry.

Pentyl isovalerate (also known as amyl isovalerate) is an organic ester with the chemical

formula C10H20O2.[1][2] It is recognized for its characteristic fruity aroma, reminiscent of

apples, and is utilized as a food flavoring agent and a fragrance component in perfumes and air

fresheners.[1][3] Beyond its sensory applications, pentyl isovalerate also serves as a solvent

and plasticizer in industrial settings.[1][3]

Core Physical Properties of Pentyl Isovalerate
A fundamental understanding of the physical properties of pentyl isovalerate is essential for

predicting its behavior in different solvent systems.
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Property Value

Molecular Formula C10H20O2

Molecular Weight 172.26 g/mol

Density Approximately 0.858 g/mL at 20°C[1]

Boiling Point 190-195 °C[1]

Flash Point 69 °C[1]

LogP (octanol-water) 3.686 (estimated)[1]

Solubility of Pentyl Isovalerate in Organic Solvents
The solubility of an ester like pentyl isovalerate is governed by the principle of "like dissolves

like." As a molecule with a significant nonpolar alkyl chain and a polar ester group, its solubility

varies depending on the polarity of the solvent.

Based on available data and chemical principles, pentyl isovalerate is generally characterized

as being soluble in most common organic solvents.[4] While precise quantitative solubility data

at various temperatures is not extensively documented in readily available literature, its

structural characteristics suggest high solubility or miscibility with many organic solvents.

The following table summarizes the expected solubility of pentyl isovalerate in a range of

common organic solvents. "Miscible" indicates that the two substances will mix in all

proportions to form a homogeneous solution.
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Solvent Chemical Formula Polarity
Expected Solubility
of Pentyl
Isovalerate

Hexane C6H14 Nonpolar Miscible

Toluene C7H8 Nonpolar Miscible

Diethyl Ether (C2H5)2O Polar Aprotic Miscible

Acetone (CH3)2CO Polar Aprotic Miscible

Ethanol C2H5OH Polar Protic Miscible

Methanol CH3OH Polar Protic Miscible

Water H2O Polar Protic Insoluble

Experimental Protocol for Determining Ester
Solubility
For researchers requiring precise quantitative solubility data for specific applications, the

following experimental protocol outlines a standard method for determining the solubility of a

liquid ester, such as pentyl isovalerate, in an organic solvent.

Objective: To determine the concentration of pentyl isovalerate in a saturated solution with a

specific organic solvent at a controlled temperature.

Materials:

Pentyl Isovalerate (high purity)

Selected Organic Solvent (analytical grade)

Thermostatically controlled water bath or heating block

Calibrated digital thermometer

Glass vials with airtight seals
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Magnetic stirrer and stir bars

Analytical balance

Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative

analysis method

Volumetric flasks and pipettes

Syringes and syringe filters

Methodology:

Preparation of Supersaturated Solutions: In a series of sealed glass vials, add an excess

amount of pentyl isovalerate to a known volume of the organic solvent. The excess solute

is crucial to ensure that a saturated solution is formed.

Equilibration: Place the vials in a thermostatic water bath set to the desired experimental

temperature. Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours)

with continuous stirring. This ensures that the dissolution process reaches equilibrium.

Phase Separation: After equilibration, cease stirring and allow the undissolved pentyl
isovalerate to settle, resulting in a clear supernatant of the saturated solution.

Sampling: Carefully extract a known volume of the clear supernatant using a pre-warmed

syringe to avoid precipitation due to temperature changes. Immediately filter the sample

using a syringe filter to remove any suspended microparticles.

Dilution: Accurately dilute the filtered sample with the pure solvent to a concentration that

falls within the linear range of the analytical instrument.

Quantitative Analysis: Analyze the diluted samples using a calibrated GC-FID or another

appropriate quantitative method to determine the concentration of pentyl isovalerate.

Data Calculation: From the concentration of the diluted sample and the dilution factor,

calculate the original concentration of pentyl isovalerate in the saturated solution. This

value represents the solubility at the specified temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1198638?utm_src=pdf-body
https://www.benchchem.com/product/b1198638?utm_src=pdf-body
https://www.benchchem.com/product/b1198638?utm_src=pdf-body
https://www.benchchem.com/product/b1198638?utm_src=pdf-body
https://www.benchchem.com/product/b1198638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Experimental and Conceptual
Frameworks
To further elucidate the processes and principles discussed, the following diagrams are

provided.
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Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of pentyl isovalerate.
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Caption: Key factors influencing the solubility of pentyl isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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